2-Amino-4-(4-(benzyloxy)phenyl)-6-(methylthio)pyridine-3,5-dicarbonitrile

• Molecular Formula: C21H16N4OS
• Molecular Weight: 372.4 g/mol
• IUPAC Name: 2-amino-6-methylsulfanyl-4-(4-phenylmethoxyphenyl)pyridine-3,5-dicarbonitrile
• InChI: InChI=1S/C21H16N4OS/c1-27-21-18(12-23)19(17(11-22)20(24)25-21)15-7-9-16(10-8-15)26-13-14-5-3-2-4-6-14/h2-10H,13H2,1H3,(H2,24,25)
• InChI Key: PRXBEXBGNNJLQQ-UHFFFAOYSA-N
• Canonical SMILES: CSC1=C(C(=C(C(=N1)N)C#N)C2=CC=C(C=C2)OCC3=CC=CC=C3)C#N

Description

2-Amino-4-(4-(benzyloxy)phenyl)-6-(methylthio)pyridine-3,5-dicarbonitrile is a pyridine-based dicarbonitrile derivative featuring a benzyloxy substituent at the 4-position of the phenyl ring and a methylthio group at the 6-position of the pyridine core.

Preparation Methods

The synthesis of 2-Amino-4-(4-(benzyloxy)phenyl)-6-(methylthio)pyridine-3,5-dicarbonitrile typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the benzyloxyphenyl intermediate: This step involves the reaction of a benzyloxyphenyl precursor with appropriate reagents to form the benzyloxyphenyl intermediate.

Introduction of the amino and methylthio groups: The benzyloxyphenyl intermediate is then reacted with reagents that introduce the amino and methylthio groups.

Cyclization and formation of the pyridine ring:

The reaction conditions for these steps typically involve the use of solvents such as dimethylformamide (DMF) and catalysts to facilitate the reactions. Industrial production methods may involve scaling up these reactions using continuous flow reactors to ensure consistent product quality and yield.

Chemical Reactions Analysis

2-Amino-4-(4-(benzyloxy)phenyl)-6-(methylthio)pyridine-3,5-dicarbonitrile undergoes various types of chemical reactions, including:

Oxidation: The compound can undergo oxidation reactions, particularly at the methylthio group, to form sulfoxides or sulfones.

Reduction: Reduction reactions can target the dicarbonitrile groups, converting them to amines or other functional groups.

Common reagents used in these reactions include oxidizing agents such as hydrogen peroxide, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

2-Amino-4-(4-(benzyloxy)phenyl)-6-(methylthio)pyridine-3,5-dicarbonitrile has several scientific research applications:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: It is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: The compound is used in the development of new materials with specific properties, such as polymers and dyes.

Mechanism of Action

The mechanism of action of 2-Amino-4-(4-(benzyloxy)phenyl)-6-(methylthio)pyridine-3,5-dicarbonitrile involves its interaction with molecular targets and pathways within biological systems. The amino and benzyloxy groups can interact with enzymes and receptors, modulating their activity. The methylthio group may also play a role in the compound’s biological effects by participating in redox reactions. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Similar Compounds

Electronic and Functional Comparisons

• Electron-Withdrawing vs. In contrast, chlorophenyl (21) or cyanophenyl (4j) substituents withdraw electrons, altering charge distribution and binding affinity . Methylthio (target compound) and phenylthio (4b, 5d) groups contribute to lipophilicity, improving bioavailability but varying in steric bulk. Methylthio is less sterically hindered, possibly favoring tighter binding in enzyme pockets .

• Corrosion Inhibition Efficiency:

  • Pyridine derivatives with methoxy (4b) or hydroxyl groups (e.g., ADP in ) exhibit superior corrosion inhibition due to lower energy gaps and higher global softness, enabling strong adsorption onto metal surfaces. The target compound’s benzyloxy group may offer similar benefits but requires experimental validation .